4-methyl-3-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-5-(propylsulfanyl)-4H-1,2,4-triazole

• IUPAC Name: 4-methyl-3-(1-phenyl-5-pyrrol-1-ylpyrazol-4-yl)-5-propylsulfanyl-1,2,4-triazole
• InChI: InChI=1S/C19H20N6S/c1-3-13-26-19-22-21-17(23(19)2)16-14-20-25(15-9-5-4-6-10-15)18(16)24-11-7-8-12-24/h4-12,14H,3,13H2,1-2H3
• InChI Key: XUWDHGOLCNSYRM-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NN=C(N1C)C2=C(N(N=C2)C3=CC=CC=C3)N4C=CC=C4
• Molecular Formula: C19H20N6S
• Molecular Weight: 364.5 g/mol
• CAS No.: 956741-70-1

Description

4-methyl-3-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-5-(propylsulfanyl)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C19H20N6S and its molecular weight is 364.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

• Antimicrobial and Antifungal Properties : Compounds related to 4-methyl-3-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-5-(propylsulfanyl)-4H-1,2,4-triazole have demonstrated significant antimicrobial and antifungal activities. This includes effective inhibition of bacteria like Staphylococcus aureus, Bacillus subtilis, Escherichia coli, and fungi such as Aspergillus niger and Candida albicans (Prakash et al., 2011), (Reddy et al., 2010).

• Potential Against Tuberculosis : Derivatives of this compound have shown promising activity against Mycobacterium tuberculosis, both in its active and dormant states (Jagadale et al., 2020).

• Synthesis of Novel Derivatives for Antimicrobial Use : Research into the synthesis of novel derivatives has highlighted their potential as antimicrobial agents. This includes work on pyrazolo[3,4‐d]pyridazine and pyrido[1,2‐a]benzimidazole derivatives (Shaaban et al., 2008).

Anticancer Applications

• Potential in Cancer Treatment : Certain synthesized derivatives containing the triazole moiety have been evaluated for their anticancer properties. Some compounds have shown selective activity against specific cancer cell lines, such as renal cancer (Khanage et al., 2011).

Other Applications

• Antioxidant Activities : Some derivatives have displayed moderate antioxidant activities, which could be significant in various biomedical applications (Gotsulya, 2020).

• Potential in Optoelectronic Devices : There is research indicating the use of certain derivatives in optoelectronic devices, highlighting their potential in this field (Azab et al., 2021).